1-(4-methanesulfonylpiperazin-1-yl)-2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)ethan-1-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a piperazine core substituted with a methanesulfonyl group at the 4-position, linked via an ethanone group to a 1,3-thiazole ring. The thiazole ring is further substituted at the 2-position with a 3-(trifluoromethyl)phenylamino moiety. Its synthesis likely involves coupling a bromoethanone intermediate (e.g., 2-bromo-1-(4-(methanesulfonyl)piperazin-1-yl)ethanone) with a thiazole-2-amine derivative under basic conditions, as suggested by analogous procedures in and . Structural characterization would employ techniques such as $^{13}\text{C}$-NMR (as in ) and X-ray crystallography using software like SHELX () .
Properties
IUPAC Name |
1-(4-methylsulfonylpiperazin-1-yl)-2-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]ethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19F3N4O3S2/c1-29(26,27)24-7-5-23(6-8-24)15(25)10-14-11-28-16(22-14)21-13-4-2-3-12(9-13)17(18,19)20/h2-4,9,11H,5-8,10H2,1H3,(H,21,22) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COAROQLLCBFTBO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)C(=O)CC2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19F3N4O3S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Piperazine-Based Derivatives
Piperazine derivatives are common in medicinal chemistry due to their conformational flexibility and ability to modulate pharmacokinetic properties. Key analogs include:
1-(4-(4-Fluorobenzyl)piperazin-1-yl)-2-(2-chlorophenyl)ethan-1-one () :
- 4-(Thiophen-2-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one (RTC1, ): Shares the trifluoromethylphenyl group but replaces the thiazole with a thiophene ring and a longer butanone linker. The thiophene moiety may alter electronic properties and binding affinity compared to the thiazole in the target compound .
- 1-(4-Phenylpiperazin-1-yl)-4-(thiophen-2-yl)butan-1-one (MK38, ): Lacks the methanesulfonyl and trifluoromethyl groups.
Thiazole-Containing Analogs
- 3-[5-(4-Fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)-1,3-thiazolidin-4-one (): Contains a thiadiazole-thiazolidinone scaffold instead of a thiazole-ethanone system. The 4-methoxyphenyl group may influence electron distribution and bioactivity differently .
Substituent Effects on Pharmacological Properties
- Methanesulfonyl vs. Methylpiperazine () : The methanesulfonyl group in the target compound increases polarity and may reduce off-target interactions compared to methylpiperazine derivatives .
Data Table: Structural and Functional Comparison
Key Research Findings
- Synthetic Flexibility: The target compound’s ethanone linker and methanesulfonyl group enable modular synthesis, similar to methods in and .
- SAR Insights: The trifluoromethylphenylamino group likely contributes to target affinity, as seen in analogs like RTC1. The thiazol-4-yl position may offer steric advantages over 2-substituted thiazoles () .
- Physicochemical Properties : Computational tools like Multiwfn () could predict electron localization differences between the target compound and analogs, guiding optimization .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
